Cas no 1036028-17-7 (5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine)

5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine is a boronic ester derivative of a pyrrolopyridine scaffold, commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and reactivity, facilitating efficient C-C bond formation in synthetic organic chemistry. The tosyl (Ts) protecting group ensures improved handling and selectivity during transformations. This compound is particularly valuable in pharmaceutical and materials science research, where its structural features enable the synthesis of complex heterocyclic systems. Its high purity and well-defined reactivity profile make it a reliable choice for precision synthesis applications.

5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine structure

1036028-17-7 structure

Product Name:5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine

CAS No:1036028-17-7

MF:C₂₁H₂₅BN₂O₄S

MW:412.310204267502

MDL:MFCD15529467

CID:830930

PubChem ID:57774334

Update Time:2025-10-28

5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-[1-(phenylmethyl)-4-piperidinyl]-
- 5-Methyl-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3, 2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
- 5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine
- 5-Methyl-1-tosyl-7-azaindole-3-boronic acid pinacol ester
- (5-METHYL-1-TOSYL-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- 5-Methyl-1-[(4-methylphenyl)sulfonyl]-7-azaindole-3-boronic acid pinacol ester
- 1H-Pyrrolo[2,3-b]pyridine, 5-Methyl-1-[(4-Methylphenyl)sulfonyl]-3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
- 5-methyl-1-(4-methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
- 5-Methyl-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
- MFCD15529467
- 1036028-17-7
- DTXSID401107916
- VBVMZWKIPYDSON-UHFFFAOYSA-N
- CS-0005008
- P11819
- SCHEMBL3502348
- DB-306788
- SY348052
- SB16058
- 5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine
- MDL： MFCD15529467
- Inchi： 1S/C21H25BN2O4S/c1-14-7-9-16(10-8-14)29(25,26)24-13-18(17-11-15(2)12-23-19(17)24)22-27-20(3,4)21(5,6)28-22/h7-13H,1-6H3
- InChI Key： VBVMZWKIPYDSON-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1C2C(=CC(C)=CN=2)C(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

Exact Mass: 412.1628086g/mol
Monoisotopic Mass: 412.1628086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 699
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.8Å²

5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[2,3-b]pyridine Pricemore >>

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